Cas no 854028-46-9 (methyl 2-(benzyloxy)-4-iodobenzoate)

• Product Name: methyl 2-(benzyloxy)-4-iodobenzoate
• CAS No: 854028-46-9
• MF: C₁₅H₁₃IO₃
• MW: 368.166396856308
• CID: 2147068
• PubChem ID: 66990993
• Update Time: 2025-04-21

methyl 2-(benzyloxy)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(benzyloxy)-4-iodobenzoate
• 2-BENZYLOXY-4-IODO-BENZOIC ACID METHYL ESTER
• methyl 2-benzyloxy-4-iodobenzoate
• methyl 4-iodo-2-phenylmethoxybenzoate
• 854028-46-9
• DB-326568
• HWENNTOVWUCZCO-UHFFFAOYSA-N
• A1-24336
• SCHEMBL1318328
• MFCD20924476

• Inchi： 1S/C15H13IO3/c1-18-15(17)13-8-7-12(16)9-14(13)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： HWENNTOVWUCZCO-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.99100
• Monoisotopic Mass: 367.99094Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.65680